methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate

• IUPAC Name: methyl 2-[3-[(4-chlorobenzoyl)amino]phenoxy]acetate
• InChI: InChI=1S/C16H14ClNO4/c1-21-15(19)10-22-14-4-2-3-13(9-14)18-16(20)11-5-7-12(17)8-6-11/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: VSHKCHQXOXTLIA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol

Description

Methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate, also known as MCLA, is a chemical compound that has gained attention in the scientific community due to its potential use in medical research. MCLA is a fluorescent probe that can be used to study G protein-coupled receptors (GPCRs), a family of proteins that play a crucial role in cell signaling and are involved in numerous physiological processes.

Scientific Research Applications

Methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate is a useful tool for studying GPCRs, which are involved in a variety of physiological processes including vision, taste, smell, and hormone regulation. By labeling GPCRs with methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate, researchers can study their structure, function, and interactions with other proteins. methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate has been used to study a variety of GPCRs, including the adenosine A1 receptor, the dopamine D2 receptor, and the opioid receptor.

Mechanism of Action

Methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate works by binding to the transmembrane domain of GPCRs. Once bound, it undergoes a conformational change that results in fluorescence. The fluorescence of methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate can be used to monitor the binding of ligands to GPCRs, as well as the conformational changes that occur upon ligand binding.
Biochemical and Physiological Effects:
methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate is a relatively safe compound that does not have any known toxic effects. However, it is important to note that methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate is a fluorescent probe and therefore may interfere with the function of the GPCR it is labeling. Additionally, methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate may not label all GPCRs equally, and its labeling efficiency may vary depending on the specific GPCR being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate is its high sensitivity and selectivity for GPCRs. methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate is also relatively easy to use and can be used in a variety of experimental systems, including cell-based assays and in vivo imaging. However, there are also limitations to using methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate. For example, methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate may not label all GPCRs equally, and its labeling efficiency may vary depending on the specific GPCR being studied. Additionally, methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate is a relatively expensive compound, which may limit its use in some research settings.

Future Directions

There are several future directions for research involving methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate. One area of research is the development of new fluorescent probes that can label GPCRs with higher efficiency and specificity. Another area of research is the use of methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate in combination with other imaging techniques, such as positron emission tomography (PET) or magnetic resonance imaging (MRI), to study GPCRs in vivo. Finally, methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate may also have potential therapeutic applications, such as in the development of new drugs that target GPCRs.

Synthesis Methods

The synthesis of methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate involves several steps. The first step is the synthesis of 4-chlorobenzoyl chloride, which is then reacted with 3-aminophenol to form 3-[(4-chlorobenzoyl)amino]phenol. This compound is then reacted with methyl chloroacetate to form methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate. The overall yield of the synthesis is approximately 20%.